Cas no 13116-43-3 (Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI))
13116-43-3 structure
Product Name:Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
CAS No:13116-43-3
MF:C10H14N6O2
MW:250.257160663605
CID:221816
PubChem ID:262974
Update Time:2025-04-19
Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
- SCHEMBL6674363
- NSC97112
- 13116-40-0
- 9-(3-amino-3,5-dideoxypentofuranosyl)-9h-purin-6-amine
- 13116-43-3
- NSC99197
- NSC-99197
- DTXSID80294561
- NSC-97112
-
- Inchi: 1S/C10H14N6O2/c1-4-5(11)7(17)10(18-4)16-3-15-6-8(12)13-2-14-9(6)16/h2-5,7,10,17H,11H2,1H3,(H2,12,13,14)
- InChI Key: MYWDDWKDEIXHFD-UHFFFAOYSA-N
- SMILES: O1C(C)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)N
Computed Properties
- Exact Mass: 250.118
- Monoisotopic Mass: 250.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.8
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.93
- Boiling Point: 579.3°C at 760 mmHg
- Flash Point: 304.2°C
Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI) Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
13116-43-3 (Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)) Related Products
- 2140-79-6(2'-O-Methyl Adenosine)
- 16373-93-6(2'-deoxy-adenosine;hydrate)
- 73-03-0(Cordycepin)
- 3080-29-3(L-Adenosine)
- 10414-81-0(2'-Amino-2'-deoxyadenosine)
- 2096-10-8(2-Amino Adenosine)
- 57821-29-1(heparin-like substance: sulodexide*sodium from bo)
- 5536-17-4(Vidarabine)
- 58-61-7(Adenosine)
- 958-09-8(Deoxyadenosine)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk